Cas no 37813-30-2 (Boc-Hyp-OEt)

Boc-Hyp-OEt (tert-Butyloxycarbonyl-hydroxyproline ethyl ester) is a protected derivative of hydroxyproline, commonly utilized in peptide synthesis. The Boc (tert-butyloxycarbonyl) group serves as a temporary protecting group for the amine functionality, while the ethyl ester protects the carboxyl group, enhancing stability during synthetic procedures. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its compatibility with standard coupling reagents and resistance to racemization. Its crystalline form ensures ease of handling and precise measurement. Boc-Hyp-OEt is widely employed in the preparation of collagen-model peptides and other bioactive compounds, offering reliable performance in complex synthetic routes.
Boc-Hyp-OEt structure
Boc-Hyp-OEt structure
Product Name:Boc-Hyp-OEt
CAS No:37813-30-2
MF:C12H21NO5
MW:259.298844099045
MDL:MFCD09264314
CID:922658
Update Time:2025-05-28

Boc-Hyp-OEt Chemical and Physical Properties

Names and Identifiers

    • (2S,4R)-1-tert-Butyl 2-ethyl 4-hydroxypyrrolidine-1,2-dicarboxylate
    • Boc-Hyp-OEt
    • 1-BOC-L-HYDROXYPROLINE ETHYL ESTER
    • 1-tert-butoxycarbonyl-4-hydroxy-l-proline ethyl ester
    • (2S,4R)-1-(t-butoxycarbonyl)-2-ethoxycarbonyl-4-hydroxypyrrolidine
    • (2S,4R)-4-Hydroxy-1,2-pyrrolidinedicarboxylic acid 1-tert-butyl 2-ethyl ester
    • (2S,4R)-4-hydroxyproline-1,2-dicarboxylic acid 1-tert-butyl 2-ethyl ester
    • (2S,4R)-4-hydroxy-pyrrol
    • 1-Boc-4-Hydroxy-L-Proline Ethyl Ester
    • 1-tert-butyl 2-ethyl (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate
    • N-(tert-butoxycarbonyl)-4-hydroxy-L-proline ethyl ester
    • (2S-trans)-4-Hydroxy-1,2-pyrrolidinedicarboxylic acid 1-(1,1-dimethylethyl) 2-ethyl ester
    • 1-tert-Butoxycarbonyl 4-hydroxy-L-proline ethyl ester
    • (2S,4R)-1-BOC-4-HYDROXYPYRROLIDINE-2-CARBOXYLIC ACID ETHYL ESTER
    • MNMDZSAWTQOEHX-BDAKNGLRSA-N
    • AX8228015
    • AB0076464
    • ST24034155
    • (4R)-1
    • (4R)-1-Boc-4-hydroxy-L-proli
    • MDL: MFCD09264314
    • Inchi: 1S/C12H21NO5/c1-5-17-10(15)9-6-8(14)7-13(9)11(16)18-12(2,3)4/h8-9,14H,5-7H2,1-4H3/t8-,9+/m1/s1
    • InChI Key: MNMDZSAWTQOEHX-BDAKNGLRSA-N
    • SMILES: O[C@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)OCC)C1

Computed Properties

  • Exact Mass: 259.14200
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 323
  • Topological Polar Surface Area: 76.1

Experimental Properties

  • Density: 1.189±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (7.5 g/l) (25 º C),
  • PSA: 76.07000
  • LogP: 0.85770

Boc-Hyp-OEt Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Boc-Hyp-OEt Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CS081-20g
Boc-Hyp-OEt
37813-30-2 95+%
20g
2618.0CNY 2021-07-12
TRC
B656630-50mg
(2S,4R)-1-Boc-4-hydroxypyrrolidine-2-carboxylic Acid Ethyl Ester
37813-30-2
50mg
$ 50.00 2022-06-07
TRC
B656630-100mg
(2S,4R)-1-Boc-4-hydroxypyrrolidine-2-carboxylic Acid Ethyl Ester
37813-30-2
100mg
$ 65.00 2022-06-07
TRC
B656630-500mg
(2S,4R)-1-Boc-4-hydroxypyrrolidine-2-carboxylic Acid Ethyl Ester
37813-30-2
500mg
$ 115.00 2022-06-07
abcr
AB277815-1 g
1-tert-Butoxycarbonyl 4-hydroxy-L-proline ethyl ester; .
37813-30-2
1 g
€72.90 2023-07-20
abcr
AB277815-5 g
1-tert-Butoxycarbonyl 4-hydroxy-L-proline ethyl ester; .
37813-30-2
5 g
€90.80 2023-07-20
abcr
AB277815-10 g
1-tert-Butoxycarbonyl 4-hydroxy-L-proline ethyl ester; .
37813-30-2
10 g
€116.20 2023-07-20
abcr
AB277815-25 g
1-tert-Butoxycarbonyl 4-hydroxy-L-proline ethyl ester; .
37813-30-2
25 g
€151.90 2023-07-20
abcr
AB277815-100 g
1-tert-Butoxycarbonyl 4-hydroxy-L-proline ethyl ester; .
37813-30-2
100 g
€373.90 2023-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
B74420-1g
Boc-Hyp-OEt
37813-30-2 95%
1g
¥29.0 2022-10-09
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited